Cas no 552325-73-2 (A-674563)

• Product Name: A-674563
• CAS No: 552325-73-2
• MF: C₂₂H₂₂N₄O
• MW: 358.436284542084
• MDL: MFCD11840461
• CID: 823235
• PubChem ID: 11314340
• Update Time: 2025-04-19

A-674563 Chemical and Physical Properties

Names and Identifiers

• A-674563
• (2S)-1-[5-(3-methyl-2H-indazol-5-yl)pyridin-3-yl]oxy-3-phenylpropan-2-amine
• (S)-1-(5-(3-Methyl-1H-indazol-5-yl)pyridin-3-yloxy)-3-phenylpropan-2-amine
• A674563
• (2s)-1-{[5-(3-Methyl-1h-Indazol-5-Yl)pyridin-3-Yl]oxy}-3-Phenylpropan-2-Amine
• CS-0486
• (alphaS)-alpha-[[[5-(3-Methyl-1H-indazol-5-yl)-3-pyridinyl]oxy]methyl]benzeneethanamine
• (2S)-1-(5-(3-methyl-1H-indazol-5-yl)pyridin-3-yloxy)-3-phenylpropan-2-amine
• MFCD11840461
• Benzeneethanamine, alpha-(((5-(3-methyl-1H-indazol-5-yl)-3-pyridinyl)oxy)methyl)-, (alphaS)-
• Q27074076
• BDBM15138
• CXA32573
• BCP9000207
• GTPL5655
• DB08568
• indazole-pyridine, 7
• CHEMBL379218
• CCG-268139
• HY-13254
• A-674563?
• BENZENEETHANAMINE, .ALPHA.-(((5-(3-METHYL-1H-INDAZOL-5-YL)-3-PYRIDINYL)OXY)METHYL)-, (.ALPHA.S)-
• NCGC00263147-05
• SMR004702798
• (2S)-1-[5-(3-Methyl-1H-indazol-5-yl)pyridin-3-yl]oxy-3-phenylpropan-2-amine
• 3W2X0WGW6C
• (S)-1-((5-(3-Methyl-1H-indazol-5-yl)pyridin-3-yl)oxy)-3-phenylpropan-2-amine
• UNII-3W2X0WGW6C
• A 674563
• Biochemistry 469551 Compound 11
• SDCCGSBI-0654421.P001
• SW219834-1
• AKOS032947302
• 5-indazolyl pyridine 11g
• BRD-K78177893-001-02-4
• AKOS027307547
• DTXSID10462115
• 5-{5-[(2S)-2-amino-3-phenylpropoxy]pyridin-3-yl}-3-methyl-1H-indazole
• BCP02557
• MLS006011000
• 5-(5-((2S)-2-Amino-3-phenylpropoxy)pyridin-3-yl)-3-methyl-1H-indazole
• (.ALPHA.S)-.ALPHA.-(((5-(3-METHYL-1H-INDAZOL-5-YL)-3-PYRIDINYL)OXY)METHYL)BENZENEETHANAMINE
• 552325-73-2
• SCHEMBL19031303
• EX-A023
• (alphaS)-alpha-(((5-(3-Methyl-1H-indazol-5-yl)-3-pyridinyl)oxy)methyl)benzeneethanamine
• SCHEMBL2191602
• AC-30913
• s2670
• SS3
• NCGC00263147-01
• NS00071495

• MDL： MFCD11840461
• Inchi： 1S/C22H22N4O/c1-15-21-11-17(7-8-22(21)26-25-15)18-10-20(13-24-12-18)27-14-19(23)9-16-5-3-2-4-6-16/h2-8,10-13,19H,9,14,23H2,1H3,(H,25,26)/t19-/m0/s1
• InChI Key： BPNUQXPIQBZCMR-IBGZPJMESA-N
• SMILES： O(C1=CN=CC(=C1)C1C=CC2C(=C(C)NN=2)C=1)C[C@H](CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 358.17900
• Monoisotopic Mass: 358.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.229
• Melting Point: 243.14° C
• Boiling Point: ~624.4° C at 760 mmHg
• Refractive Index: 1.66
• PSA: 76.82000
• LogP: 4.58240

A-674563 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
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• Other Chemical Reagents